3-(Azetidin-1-ylcarbonyl)-6-chloropyridazine

• IUPAC Name: azetidin-1-yl-(6-chloropyridazin-3-yl)methanone
• InChI: InChI=1S/C8H8ClN3O/c9-7-3-2-6(10-11-7)8(13)12-4-1-5-12/h2-3H,1,4-5H2
• InChI Key: YUSOEZLRKRZAIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=NN=C(C=C2)Cl
• Molecular Formula: C8H8ClN3O
• DSSTOX Substance ID: DTXSID50705518
• Molecular Weight: 197.62 g/mol
• CAS No.: 919784-75-1

Description

3-(Azetidin-1-ylcarbonyl)-6-chloropyridazine is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 197.0355896 g/mol and the complexity rating of the compound is 208. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (50 mL) was added to 6-hydroxypyridazine-3-carboxylic acid (9.82 g, 70.05 mmol) and the resulting solution heated to reflux. After 45 mins the solution was allowed to cool and the excess of phosphorus oxychloride was removed under reduced pressure. THF (50 mL) was added to the black residue and the resulting solution cooled to 0° C. Triethylamine (9.77 mL, 70.05 mmol) and azetidine (4.0 g, 70.05 mmol) were added dropwise. The resulting mixture was allowed to warm to RT and stirred overnight. The volatiles were removed under reduced pressure and water (50 mL) added, then the residue was adjusted to pH8 using sodium hydroxide solution. The aqueous layer was extracted five times with ethyl acetate, the combined organics dried (MgSO4) and the solvent removed to give the crude product as a dark oil. A sample was purified by preparative HPLC, eluting with 5-95% acetoniltrile in water (+0.2% TFA), and gave the title compound as a colorless solid (135 mg).